Pyrolysis of covalent organic frameworks: a general strategy for template converting conventional skeletons into conducting microporous carbons for high-performance energy storage†
Chemical Communications Pub Date: 2017-10-02 DOI: 10.1039/C7CC07002K
Abstract
Here we describe a general strategy based on template pyrolysis for converting conventional covalent organic frameworks into high-performance carbons, which combines conductivity, microporosity and heteroatom density, thus casting a distinct contrast to those obtained upon direct pyrolysis. The carbons serve as electrodes and exhibit exceptional performance in energy storage.
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